Cas no 194350-95-3 (1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester)

1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-ethyl-3-oxopiperazine-1-carboxylate
• 1-ETHYL-4-(TERT-BUTYLOXYCARBONYL)PIPERAZIN-2-ONE
• 1-tert-butoxycarbonyl-4-ethyl-3-oxopiperazine
• 4-ethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester
• LVBZKGZHTMYSFA-UHFFFAOYSA-N
• 194350-95-3
• 1-Piperazinecarboxylicacid,4-ethyl-3-oxo-,1,1-dimethylethyl ester
• SCHEMBL3635546
• DTXSID50596226
• AKOS015911523
• +Expand

• InChIKey： LVBZKGZHTMYSFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20N2O3/c1-5-12-6-7-13(8-9(12)14)10(15)16-11(2,3)4/h5-8H2,1-4H3
• SMILES： CCN1CCN(C(OC(C)(C)C)=O)CC1=O

Computed Properties

• Exact Mass: 228.14700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.14739250g/mol
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 0.96140
• PSA: 49.85000
• Boiling Point: 348 °C at 760 mmHg
• Flash Point: 164.3 °C
• Density: 1.087